Cas no 1292282-19-9 ((S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline)

• Product Name: (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline
• CAS No: 1292282-19-9
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4586691
• Update Time: 2025-05-23

(S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline

• Inchi： 1S/C13H7F6NO/c14-12(15,16)8-3-1-2-6-7(9-5-21-9)4-10(13(17,18)19)20-11(6)8/h1-4,9H,5H2/t9-/m1/s1
• InChI Key： ZRNRGGNAVKYDQA-SECBINFHSA-N
• SMILES： N1C2C(=CC=CC=2C(F)(F)F)C([C@H]2CO2)=CC=1C(F)(F)F

Additional information on (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline

Compound CAS No. 1292282-19-9: (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline

The compound with CAS No. 1292282-19-9, known as (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of an oxirane (epoxide) group at the 4-position and two trifluoromethyl groups at the 2 and 8 positions introduces unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific protein kinases and other enzymes involved in disease pathways. The trifluoromethyl groups are known to enhance lipophilicity and improve bioavailability, while the oxirane group can act as a reactive site for further functionalization or as a bioisostere in medicinal chemistry. These features make (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline an attractive scaffold for designing novel therapeutic agents.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using asymmetric catalysis and modular assembly strategies. The stereochemistry at the oxirane carbon is critical for biological activity, and recent advancements in asymmetric induction have enabled high enantiomeric excess in its preparation. This has been a key focus area for chemists aiming to optimize the compound's pharmacokinetic properties.

From a structural standpoint, the quinoline core provides aromatic stability and π-interaction capabilities, which are essential for molecular recognition in biological systems. The trifluoromethyl groups at positions 2 and 8 create a rigid framework that can influence both the electronic environment and spatial arrangement of substituents. This arrangement has been shown to enhance binding affinity to certain targets, as demonstrated in recent docking studies.

Applications of (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline extend beyond drug discovery into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as an electron-deficient acceptor material in organic photovoltaic devices, where its ability to stabilize charge transfer states could improve device efficiency.

Moreover, the compound's reactivity has been leveraged in click chemistry and other bioconjugation reactions. The oxirane group serves as a reactive handle for attaching various functional groups, enabling the creation of bioconjugates with enhanced targeting capabilities. This has opened new avenues for its use in diagnostic imaging and targeted drug delivery systems.

Recent computational studies have provided deeper insights into the compound's electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the trifluoromethyl groups significantly alter the electron density distribution across the quinoline ring, enhancing its electrophilic character at specific positions. This understanding has guided efforts to modify the compound for improved performance in both biological and materials applications.

In summary, (S)-4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline represents a versatile platform for advancing research across multiple disciplines. Its unique combination of structural features and reactivity positions it as a valuable tool for developing innovative solutions in medicine, materials science, and beyond. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to scientific progress.